Cas no 945218-55-3 (4-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-oxobutanoic acid
• CAS No: 945218-55-3
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5843011
• PubChem ID: 165572793
• Update Time: 2025-11-07

4-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1268271
• 4-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-4-oxobutanoic acid
• 945218-55-3
• 4-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C23H24N2O5/c26-21(9-10-22(27)28)24-11-13-25(14-12-24)23(29)30-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,27,28)
• InChI Key： CTEYJUWUMDYAFD-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(CCC(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.2Ų

Additional information on 4-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-oxobutanoic acid

Recent Advances in the Application of 4-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-oxobutanoic acid (CAS: 945218-55-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-oxobutanoic acid (CAS: 945218-55-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, often abbreviated as Fmoc-piperazine-oxobutanoic acid, serves as a critical building block in peptide synthesis, drug delivery systems, and the development of novel therapeutics. Its unique structural features, including the Fmoc-protected piperazine moiety and the oxobutanoic acid group, make it an invaluable tool for researchers aiming to design and optimize bioactive compounds.

Recent studies have highlighted the role of 945218-55-3 in the synthesis of peptide-based drugs, particularly in the context of targeted drug delivery. The Fmoc group provides temporary protection for the piperazine nitrogen during solid-phase peptide synthesis (SPPS), enabling the sequential addition of amino acids with high precision. This has been instrumental in the development of complex peptide architectures, such as cyclic peptides and peptidomimetics, which exhibit enhanced stability and bioavailability compared to their linear counterparts.

In addition to its utility in peptide synthesis, 4-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-oxobutanoic acid has been employed in the design of prodrugs and bioconjugates. The oxobutanoic acid moiety can be readily functionalized to form ester or amide linkages, facilitating the attachment of therapeutic payloads to targeting ligands. For instance, researchers have utilized this compound to create antibody-drug conjugates (ADCs) with improved pharmacokinetic profiles and reduced off-target effects. The ability to precisely control the conjugation chemistry has opened new avenues for the development of next-generation biotherapeutics.

Another emerging application of 945218-55-3 lies in the field of chemical biology, where it is used as a scaffold for the discovery of small-molecule modulators of protein-protein interactions (PPIs). The piperazine ring serves as a versatile pharmacophore, capable of engaging in hydrogen bonding and electrostatic interactions with target proteins. By incorporating this scaffold into combinatorial libraries, researchers have identified novel inhibitors of clinically relevant PPIs, such as those involved in cancer progression and inflammatory diseases.

Recent advancements in synthetic methodology have further expanded the utility of 4-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-oxobutanoic acid. For example, the development of mild deprotection conditions for the Fmoc group has enabled its use in sensitive bioconjugation reactions. Additionally, the introduction of orthogonal protecting groups has allowed for the sequential modification of the piperazine and oxobutanoic acid functionalities, paving the way for the construction of multifunctional molecules with tailored properties.

In conclusion, 945218-55-3 represents a cornerstone in modern chemical biology and pharmaceutical research. Its multifaceted applications, ranging from peptide synthesis to drug delivery and PPI modulation, underscore its importance as a versatile building block. As synthetic techniques continue to evolve, the potential for this compound to contribute to the discovery of novel therapeutics is expected to grow exponentially. Future research efforts should focus on exploring its utility in emerging areas, such as targeted protein degradation and precision medicine, to fully realize its potential in addressing unmet medical needs.